5-chloro-1-(cyanomethyl)-2,3-dihydro-1H-indene-1-carbonitrile

• Molecular Formula: C12H9ClN2
• Molecular Weight: 216.66 g/mol
• IUPAC Name: 5-chloro-1-(cyanomethyl)-2,3-dihydroindene-1-carbonitrile
• InChI: InChI=1S/C12H9ClN2/c13-10-1-2-11-9(7-10)3-4-12(11,8-15)5-6-14/h1-2,7H,3-5H2
• InChI Key: LGGKKZXUIQRTHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C1C=C(C=C2)Cl)(CC#N)C#N

Description

5-chloro-1-(cyanomethyl)-2,3-dihydro-1H-indene-1-carbonitrile is a useful research compound. Its molecular formula is C12H9ClN2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (E)-ethyl 2-(5-chloro-2,3-dihydro-1H-inden-1-ylidene)-2-cyanoacetate (Prep5, 100 g, 0.38 mol) in ethanol (800 ml) a solution of KCN (67.5 g, 1 mol) in water (230 ml) was added and the reaction mixture was warmed to 65° C. and stirred for 21 h. Then the solvent was removed under vacuum The residue was treated with ether and the organic phase washed with water. Solvent was evaporated and the crude obtained was purified by crystallization from ethanol to obtain the title compound (36 g, y=43.5%).